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Performance Data of IEICO-family Acceptors

The table below consolidates experimental data for IEICO-related acceptors in organic solar cells,

highlighting the high efficiency achieved by i-IEICO-2F.
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i-IEICO-2F J52 12.86% Information Information Information [1]
not not specified not
specified in in abstract specified in
abstract abstract
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IEICO-4F PTB7- 14.0% 0.723V 27.30 70.9% [2] [3]
Th:BIT- mA/cm?
4F-T

© 2026 Smolecule. All rights reserved.

Tech Support


https://www.smolecule.com/products/s3538001?utm_src=pdf-body
https://www.smolecule.com/products/s3538001?utm_src=pdf-interest
https://www.smolecule.com/products/s3538001?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31801347/
https://pubmed.ncbi.nlm.nih.gov/31801347/
https://www.ossila.com/collections/non-fullerene-acceptors
https://www.ossila.com/en-us/products/ieico-4f
https://www.smolecule.com/products/s3538001?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Short-
Power Open- .
) L. Circuit . L
Non-Fullerene Polymer Conversion Circuit B Fill Factor Citation
Acceptor Donor Efficiency Voltage . (FF) | Source
Density
(PCE) (Voc)
(Isc)
IEICO-4F (in PTB7-Th  ~14% 0.723V 27.3 0.709 [2]
ternary blend) mA/cm?
IEICO-4F (in N/A Responsivity: N/A N/A N/A [4]
photodetector) 8.32 AIW

Key Experimental Protocols

To validate and reproduce the high performance of these materials, the following experimental details are

crucial.

e Device Fabrication for i-IEICO-2F Solar Cells: The reported efficiency of 12.86% was achieved in
a standard polymer solar cell device structure [1]. The active layer consisted of the fluorinated polymer
donor J52 and the small-molecule acceptor i-IEICO-2F. The study emphasized that the specific
position of the fluorine atom on the molecular end-group significantly impacted molar absorptivity,
charge recombination dynamics, and crystallinity, leading to the superior performance of i-IEICO-2F

over its isomer i-IEICO-F3 [1].

e Device Fabrication for IEICO-4F Ternary Solar Cells: The 14.0% efficient cell had a structure of
ITO/ZnO/PTB7-Th:BIT-4F-T:IEICO-4F/MoO,/Ag [3]. The active layer was a ternary blend using
PTB7-Th as the primary donor, IEICO-4F as the acceptor, and a small amount of a second donor,
BIT-4F-T. BIT-4F-T acted as both a sensitizer to broaden the absorption spectrum and a processing

aid to optimize the blend morphology, which enhanced all photovoltaic parameters [3].

e Photodetector Fabrication with IEICO-4F: The high-performance photodetector was based on an
IEICO-4F/WSe, heterojunction [4]. Researchers optimized the device by tuning the thickness of the

IEICO-4F layer. The optimal thickness of 6.0 nm resulted in efficient charge transfer, quantified by the
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complete quenching of WSe,'s photoluminescence. This yielded a high responsivity of 8.32 A/W and a

specific detectivity of 4.65 x 101 Jones under 808 nm illumination [4].

Pathways for Further Validation

Since standardized certification data for IEICO-2F was not located, the following flowchart outlines a

strategy to gather comprehensive validation evidence.
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The academic performance data for i-IEICO-2F is promising. For official certification or to include IEICO-

2F in a product guide, I suggest:

e Contacting suppliers like Sigma-Aldrich [5] or 1-Material [6] directly to inquire about available
certification documents or detailed test reports.

¢ Following the validation pathway in the diagram, which involves a thorough literature review and
independent laboratory testing to build a comprehensive dataset.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Effects of Monofluorinated Positions at the End-Capping Groups on the...

[pubmed.ncbi.nim.nih.gov]

2. Non-Fullerene Acceptors for Organic Solar Cells | Ossila [ossila.com]

3. -4F | Low Band-Gap, Low Energy-Loss NFA | Ossila IEICO [ossila.com]

4. High performance -4F/WSe2 heterojunction photodetector... IEICO [sciopen.com]

5.1 2055812-53-6 IEICO [chemicalbook.com]

6. - IEICO , CAS No. N/A - 1-Material (ONE=Organic Nano Electronic) 2 F [1-material.com]

To cite this document: Smolecule. [IEICO-2F efficiency validation and certification]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b3538001#ieico-2f-

efficiency-validation-and-certification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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